Cas no 33235-14-2 (3-Cyano-3-methylcyclohexanone)
3-Cyano-3-methylcyclohexanone structure
Product Name:3-Cyano-3-methylcyclohexanone
CAS No:33235-14-2
MF:C8H11NO
MW:137.179042100906
CID:2946262
PubChem ID:10582842
Update Time:2024-10-29
3-Cyano-3-methylcyclohexanone Chemical and Physical Properties
Names and Identifiers
-
- 3-cyano-3-methylcyclohexan-1-one
- (R)-N-(1-(4-formylphenyl)ethyl)methanesulfonamide
- 3-Cyano-3-methylcyclohexanone
- 1-Methyl-3-oxocyclohexane-1-carbonitrile
- 1-Methyl-3-oxo-cyclohexanecarbonitrile
- Cyclohexanecarbonitrile, 1-methyl-3-oxo-
- J3.592.346B
- D77342
- 33235-14-2
- PSNUDZTXYBUGJI-UHFFFAOYSA-N
- CS-D1237
- SCHEMBL1543385
-
- Inchi: 1S/C8H11NO/c1-8(6-9)4-2-3-7(10)5-8/h2-5H2,1H3
- InChI Key: PSNUDZTXYBUGJI-UHFFFAOYSA-N
- SMILES: O=C1CCCC(C#N)(C)C1
Computed Properties
- Exact Mass: 137.084063974g/mol
- Monoisotopic Mass: 137.084063974g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 201
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 40.9
3-Cyano-3-methylcyclohexanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR370042-100mg |
3-Cyano-3-methylcyclohexanone |
33235-14-2 | >98% | 100mg |
£285.00 | 2023-09-01 | |
| Apollo Scientific | OR370042-250mg |
3-Cyano-3-methylcyclohexanone |
33235-14-2 | >98% | 250mg |
£530.00 | 2023-09-01 | |
| eNovation Chemicals LLC | Y1241901-100mg |
3-Cyano-3-methylcyclohexanone |
33235-14-2 | 95% | 100mg |
$235 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1241901-250mg |
3-Cyano-3-methylcyclohexanone |
33235-14-2 | 95% | 250mg |
$365 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1241901-1g |
3-Cyano-3-methylcyclohexanone |
33235-14-2 | 95% | 1g |
$790 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1241901-250mg |
3-Cyano-3-methylcyclohexanone |
33235-14-2 | 95% | 250mg |
$365 | 2025-02-18 | |
| eNovation Chemicals LLC | Y1241901-100mg |
3-Cyano-3-methylcyclohexanone |
33235-14-2 | 95% | 100mg |
$235 | 2025-02-18 | |
| eNovation Chemicals LLC | Y1241901-1g |
3-Cyano-3-methylcyclohexanone |
33235-14-2 | 95% | 1g |
$790 | 2025-02-18 | |
| 1PlusChem | 1P01DC3E-100mg |
3-Cyano-3-methylcyclohexanone |
33235-14-2 | 95% | 100mg |
$222.00 | 2024-05-05 | |
| 1PlusChem | 1P01DC3E-250mg |
3-Cyano-3-methylcyclohexanone |
33235-14-2 | 95% | 250mg |
$357.00 | 2024-05-05 |
3-Cyano-3-methylcyclohexanone Related Literature
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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